N-benzyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine

• IUPAC Name: N-benzyl-6-(methylsulfonylmethyl)-2-pyridin-3-ylpyrimidin-4-amine
• InChI: InChI=1S/C18H18N4O2S/c1-25(23,24)13-16-10-17(20-11-14-6-3-2-4-7-14)22-18(21-16)15-8-5-9-19-12-15/h2-10,12H,11,13H2,1H3,(H,20,21,22)
• InChI Key: SBISHLQSXCYELX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=CC(=NC(=N1)C2=CN=CC=C2)NCC3=CC=CC=C3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

“N-benzyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine” is a chemical compound. It is structurally diverse and is a familiar structure in many natural products and bioactive pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine” include its molecular formula, molecular weight, and possibly its melting point, boiling point, and density.

Scientific Research Applications

Antimicrobial Applications

One study focused on the synthesis and evaluation of heterocyclic compounds, including derivatives similar to the chemical , for their antimicrobial activity when incorporated into polyurethane varnish and printing ink paste. These compounds demonstrated significant antimicrobial effects against various microbial strains, suggesting potential applications in surface coatings to prevent microbial growth (El‐Wahab et al., 2015).

Analytical Chemistry

Another research explored the nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, including pyrimidine derivatives. This study highlights the compound's relevance in developing analytical methods for quality control in pharmaceuticals (Ye et al., 2012).

Antifolate Research

Research into classical and nonclassical antifolates for potential dihydrofolate reductase (DHFR) inhibitors, which are key in antitumor agents, included compounds with a similar structure. These studies underscore the compound's potential in developing new antitumor agents (Gangjee et al., 2007).

Novel Membrane Technologies

A study on novel sulfonated thin-film composite nanofiltration membranes for dye solution treatment introduced sulfonated aromatic diamine monomers in the membrane preparation. The inclusion of such compounds enhanced the membrane's hydrophilicity and water flux, indicating its utility in improving water treatment technologies (Liu et al., 2012).

Catalytic Systems

Ionic liquids containing sulfonated imidazolium salts and FeCl3, which efficiently catalyze the condensation of benzene-1,2-diamine with aromatic aldehydes, were studied for their efficiency in synthesizing benzimidazole derivatives. This suggests the chemical's role in facilitating novel and highly efficient catalytic systems (Khazaei et al., 2011).